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Abstract

2-Benzoylpyridine, a heterocyclic aromatic ketone, serves as a pivotal intermediate in the
synthesis of a variety of pharmaceutical compounds, exhibiting a range of biological activities
including anti-inflammatory and anticancer properties. A thorough understanding of its physical
and chemical characteristics is paramount for its effective application in research and drug
development. This technical guide provides an in-depth overview of the core physical
properties and solubility profile of 2-Benzoylpyridine, supplemented with detailed experimental
protocols and logical workflow visualizations to facilitate its practical use in a laboratory setting.

Core Physical Properties

2-Benzoylpyridine is a solid at room temperature, typically appearing as colorless to slightly
yellow crystalline chunks or powder.[1][2][3][4][5] Its core physical properties are summarized in
the table below, providing a consolidated reference for laboratory use.
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Property Value References
CAS Number 91-02-1
Molecular Formula C12H9NO
Molecular Weight 183.21 g/mol

Colorless to slightly yellow
Appearance .

crystalline chunks/powder
Melting Point 41-44 °C (105.8-111.2 °F)

. . 317 °C (602.6 °F) at 760

Boiling Point

mmHg
Density 1.111 g/cm? (predicted)
Flash Point 150 °C (302 °F)

Vapor Pressure

10 hPa @ 170 °C

Solubility Profile

The solubility of a compound is a critical determinant of its biological activity and formulation
potential. 2-Benzoylpyridine is reported to be insoluble in water but shows solubility in certain
organic solvents. A summary of its qualitative solubility is presented below.

Solvent Solubility References

Water Insoluble

Chloroform Slightly Soluble

Methanol Slightly Soluble

Ethanol Soluble

Acetone Soluble

Diethyl Ether Soluble
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Experimental Protocols

The following sections detail standardized experimental procedures for the determination of the
key physical properties of 2-Benzoylpyridine.

Determination of Melting Point

The melting point of 2-Benzoylpyridine can be determined using the capillary method with a
melting point apparatus.

Materials:

2-Benzoylpyridine sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Spatula

Procedure:

Ensure the 2-Benzoylpyridine sample is dry and finely powdered. If necessary, gently grind
the crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm by tapping the sealed end gently on a hard surface.

» Place the packed capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 10-15 °C below the expected melting
point of 2-Benzoylpyridine (around 42 °C).

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

o Record the temperature at which the first drop of liquid appears (the beginning of melting).
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Continue heating slowly and record the temperature at which the last solid crystal melts (the
end of melting).

The melting point is reported as the range between these two temperatures.

Determination of Boiling Point

The boiling point of 2-Benzoylpyridine can be determined using a micro boiling point or Thiele

tube method.

Materials:

2-Benzoylpyridine sample

Small test tube

Capillary tube (sealed at one end)

Thermometer

Thiele tube or oil bath

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

Place a small amount (a few drops) of 2-Benzoylpyridine into a small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

Clamp the assembly in a Thiele tube filled with mineral oil, or suspend it in an oil bath, so
that the heat is distributed evenly.

Heat the oil bath or the arm of the Thiele tube gently.
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e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube.

Determination of Solubility

A qualitative and semi-quantitative assessment of 2-Benzoylpyridine's solubility can be
performed through the following procedure.

Materials:

2-Benzoylpyridine sample

A selection of solvents (e.g., water, ethanol, methanol, acetone, DMSO)

Small test tubes or vials

Vortex mixer

Graduated pipettes or cylinders

Analytical balance

Procedure:

Weigh a specific amount of 2-Benzoylpyridine (e.g., 10 mg) and place it into a test tube.

Add a small, measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

Visually inspect the solution. If the solid has completely dissolved, the compound is
considered soluble in that solvent at that concentration.
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« If the solid has not completely dissolved, incrementally add more solvent in measured
volumes, vortexing after each addition, until the solid dissolves. Record the total volume of

solvent required.

« If the solid does not dissolve even after adding a significant volume of solvent (e.g., 10 mL),

it can be classified as sparingly soluble or insoluble.
e This process can be repeated with different solvents to build a solubility profile.

Visualizing Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key processes related to

2-Benzoylpyridine.
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Caption: A generalized workflow for the synthesis of 2-Benzoylpyridine.
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Caption: Postulated anti-inflammatory mechanism of 2-Benzoylpyridine derivatives.
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Caption: Proposed apoptotic pathway induced by 2-Benzoylpyridine derivatives in cancer
cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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